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Compound of Interest

Compound Name: Benzyl propionate

Cat. No.: B094898 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of benzyl propionate
in water and various organic solvents. The information is curated for professionals in research

and development who require precise data and methodologies for their work in areas such as

formulation science, analytical chemistry, and toxicology.

Core Topic: Benzyl Propionate Solubility
Benzyl propionate (C₁₀H₁₂O₂) is an ester known for its sweet, fruity aroma, leading to its

widespread use in the fragrance and flavor industries. Beyond its sensory characteristics, its

solubility profile is a critical parameter for its application and handling in chemical and

pharmaceutical contexts. Understanding its behavior in different media is essential for

formulation development, purification processes, and environmental fate assessment.

Quantitative Solubility Data
The solubility of benzyl propionate varies significantly between aqueous and organic media,

reflecting its chemical nature as a moderately nonpolar ester. The following tables summarize

the available quantitative data.

Table 1: Solubility of Benzyl Propionate in Water
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Solvent Solubility (mg/L) Temperature (°C) Source(s)

Water 100 - 742 20 - 25 [1][2]

Table 2: Solubility of Benzyl Propionate in Organic Solvents

Solvent Solubility Temperature (°C) Source(s)

Ethanol Miscible Room Temperature [3]

Ether Soluble Not Specified

Toluene > 1000 g/L 20 [4]

Dimethylformamide

(DMF)
> 1000 g/L 20 [4]

Acetone 200 - 1000 g/L 20 [4]

Acetonitrile 200 - 1000 g/L 20 [4]

Methanol 100 - 200 g/L 20 [4]

Fixed Oils Soluble Not Specified [1][2]

Propylene Glycol Slightly Soluble Not Specified [1][2]

Glycerin Insoluble Not Specified [1][2]

Mineral Oil Poorly Soluble Not Specified [3]

Note: The term "Soluble" indicates a high degree of solubility, though a precise quantitative

value was not specified in the cited sources. "Miscible" indicates solubility in all proportions.

Experimental Protocols for Solubility Determination
Accurate determination of solubility is paramount for scientific and industrial applications. The

following methodologies are based on established guidelines, such as those from the

Organisation for Economic Co-operation and Development (OECD), and are suitable for

determining the solubility of benzyl propionate.
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Method 1: Flask Method for Water Solubility (Adapted
from OECD Guideline 105)
This method is a straightforward approach for determining the solubility of a substance in water

and is suitable for substances with a solubility of less than 10⁻² g/L, which can be adapted for

the expected solubility range of benzyl propionate.

Principle: A surplus of the test substance is agitated in water at a constant temperature until

equilibrium is reached. The concentration of the dissolved substance is then determined by a

suitable analytical method.

Apparatus:

Constant temperature bath or shaker.

Glass flasks with stoppers.

Centrifuge (if necessary for phase separation).

Analytical instrumentation (e.g., High-Performance Liquid Chromatography (HPLC), Gas

Chromatography (GC), UV-Vis Spectrophotometer).

Filtration apparatus (e.g., syringe filters with appropriate membrane material that does not

interact with benzyl propionate).

Procedure:

Preparation: Add an excess amount of benzyl propionate to a flask containing deionized

water. The excess is crucial to ensure that a saturated solution is formed.

Equilibration: Seal the flask and place it in a constant temperature bath or shaker set to the

desired temperature (e.g., 20°C or 25°C). Agitate the mixture for a sufficient period to reach

equilibrium. A preliminary test can determine the time to equilibrium (e.g., 24 to 48 hours).

Phase Separation: After equilibration, allow the mixture to stand at the constant temperature

to let undissolved material settle. If necessary, use centrifugation to achieve a clear

separation of the aqueous phase.
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Sampling: Carefully withdraw an aliquot of the clear, saturated aqueous solution. Filtration

may be required to remove any remaining suspended particles.

Analysis: Determine the concentration of benzyl propionate in the aliquot using a validated

analytical method (e.g., HPLC with a suitable detector).

Replicates: The experiment should be performed in at least triplicate to ensure the reliability

of the results.

Method 2: Visual Method for Solubility in Organic
Solvents
For determining the solubility in various organic solvents where higher solubility is expected, a

visual method can be employed to determine the approximate solubility or miscibility.

Principle: The test substance is incrementally added to a known volume of the solvent at a

constant temperature until it no longer dissolves, or a single phase is observed for miscibility.

Apparatus:

Calibrated glassware (e.g., graduated cylinders, pipettes).

Vials or test tubes with closures.

Vortex mixer or magnetic stirrer.

Constant temperature bath.

Procedure:

Solvent Addition: Add a precise volume of the organic solvent to a vial.

Incremental Addition of Solute: Add a small, known amount of benzyl propionate to the

solvent.

Dissolution: Vigorously mix the contents using a vortex mixer or magnetic stirrer until the

solute is completely dissolved. Maintain a constant temperature.
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Observation: Continue adding known amounts of benzyl propionate until a point is reached

where it no longer dissolves, and a separate phase (either solid or liquid) persists after

thorough mixing.

Quantification: The solubility is calculated based on the total amount of benzyl propionate
that dissolved in the known volume of the solvent.

Miscibility Check: For solvents like ethanol, continue adding benzyl propionate. If no phase

separation is observed even at high concentrations, the substances are likely miscible. To

confirm miscibility, the experiment can be repeated by adding the solvent to benzyl
propionate.

Mandatory Visualizations
The following diagrams illustrate key workflows and relationships relevant to the determination

of benzyl propionate solubility.
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Caption: Workflow for Quantitative Solubility Determination.
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Caption: Principle of "Like Dissolves Like" for Benzyl Propionate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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